Cas no 1797977-02-6 (N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide)
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-[2-[5-Cyclopropyl-3-(2-pyridinyl)-1H-pyrazol-1-yl]ethyl]-2-methylbenzamide
- N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide
-
- Inchi: 1S/C21H22N4O/c1-15-6-2-3-7-17(15)21(26)23-12-13-25-20(16-9-10-16)14-19(24-25)18-8-4-5-11-22-18/h2-8,11,14,16H,9-10,12-13H2,1H3,(H,23,26)
- InChI Key: FFGTWLSTXNDDKU-UHFFFAOYSA-N
- SMILES: C(NCCN1C(C2CC2)=CC(C2=NC=CC=C2)=N1)(=O)C1=CC=CC=C1C
Experimental Properties
- Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 580.6±50.0 °C(Predicted)
- pka: 14.17±0.46(Predicted)
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6439-2711-2μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide |
1797977-02-6 | 2μmol |
$57.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2711-5μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide |
1797977-02-6 | 5μmol |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2711-10μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide |
1797977-02-6 | 10μmol |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2711-20μmol |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide |
1797977-02-6 | 20μmol |
$79.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2711-1mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide |
1797977-02-6 | 1mg |
$54.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2711-2mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide |
1797977-02-6 | 2mg |
$59.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2711-3mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide |
1797977-02-6 | 3mg |
$63.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2711-4mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide |
1797977-02-6 | 4mg |
$66.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2711-5mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide |
1797977-02-6 | 5mg |
$69.0 | 2023-09-09 | ||
| Life Chemicals | F6439-2711-10mg |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide |
1797977-02-6 | 10mg |
$79.0 | 2023-09-09 |
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
Additional information on N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide
Introduction to N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide (CAS No. 1797977-02-6)
N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1797977-02-6, represents a novel molecular entity with a complex structural framework. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.
The molecular structure of N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide features a benzamide core linked to an ethyl chain that terminates in a pyrazole ring. The pyrazole ring is further substituted with a cyclopropyl group and a pyridine moiety, enhancing its potential bioactivity. This unique arrangement of functional groups suggests that the compound may exhibit diverse pharmacological properties, making it an intriguing subject for medicinal chemistry research.
In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with various diseases. The benzamide moiety, in particular, is well-known for its role in drug design due to its ability to interact with biological targets such as enzymes and receptors. The incorporation of a pyrazole ring into the molecular structure of N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide adds another layer of complexity, potentially enhancing its binding affinity and selectivity.
One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The pyridine and pyrazole rings are known to have neuropharmacological activity, making them attractive for the development of drugs targeting conditions such as Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Current research in this area has shown that molecules containing these heterocyclic rings can interact with key neurotransmitter systems, leading to therapeutic effects.
The cyclopropyl group in the structure of N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide is another important feature that contributes to its potential bioactivity. Cyclopropyl groups are known to enhance metabolic stability and improve pharmacokinetic properties of drug candidates. This structural element may play a crucial role in determining the compound's efficacy and safety profile when tested in vivo.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of small molecules with biological targets with greater accuracy. These tools have been instrumental in designing and optimizing compounds like N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide for specific therapeutic applications. By leveraging these technologies, scientists can identify potential lead compounds more efficiently and accelerate the drug discovery process.
The synthesis of N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-y]ethyl}-2-methylbenzamide presents several challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in addressing these challenges. Techniques such as multi-step organic synthesis, catalytic transformations, and palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These advances have not only improved the yield and purity of the compound but also reduced the time required for its synthesis.
Once synthesized, N-{2-[5-cyclopropyl-3-(pyridinin 4 - yl)-1H-pyrazol - 1 - yl]ethyl}-methylbenzamide undergoes rigorous testing to evaluate its pharmacological properties. In vitro assays are conducted to assess its binding affinity to target proteins, while animal models are used to evaluate its efficacy and safety profiles. These studies provide valuable insights into the compound's potential as a therapeutic agent and guide further optimization efforts.
The importance of N-{5-cyclopropil - 3 - (pyridine 4 - yl) - 1 H - pyra zol - 1 - yl ] eth y l } - m e t h y l b e n z am ide cannot be overstated in the context of modern drug discovery. Its unique structural features and potential bioactivity make it a valuable asset in the quest for new treatments for various diseases. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly significant role in pharmaceutical development.
In conclusion, N-{ } - } is a promising candidate for further investigation in medicinal chemistry. Its complex structure, characterized by multiple heterocyclic rings and functional groups, positions it as a versatile tool for drug discovery. With ongoing research aimed at optimizing its pharmacological properties, this compound has the potential to contribute significantly to the development of new therapeutic agents for neurological disorders and other conditions.
1797977-02-6 (N-{2-[5-cyclopropyl-3-(pyridin-2-yl)-1H-pyrazol-1-yl]ethyl}-2-methylbenzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)